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Compound of Interest

Compound Name: 1-(1-Adamantyl)ethanol

Cat. No.: B128392 Get Quote

Comprehensive Safety and Handling Guide: 1-(1-
Adamantyl)ethanol
This document provides essential safety protocols and logistical plans for handling 1-(1-
Adamantyl)ethanol (CAS: 26750-08-3). The information is tailored for researchers, scientists,

and drug development professionals to ensure safe laboratory operations and proper disposal.

Important Note: Specific safety data for 1-(1-Adamantyl)ethanol (CAS 26750-08-3) is limited.

Therefore, this guidance is conservatively based on the safety profiles of the closely related

and more thoroughly documented isomer, 2-(1-Adamantyl)ethanol (CAS: 6240-11-5), and

established best practices for handling solid, irritant chemicals.

Chemical and Physical Properties
The quantitative data for 1-(1-Adamantyl)ethanol and its common isomer are summarized

below for reference.
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Property Value Source

Chemical Name 1-(1-Adamantyl)ethanol [1]

CAS Number 26750-08-3 [1]

Molecular Formula C₁₂H₂₀O [1][2]

Molecular Weight 180.29 g/mol [1][2]

Appearance White crystalline powder [3]

Melting Point
66-69 °C (for isomer 6240-11-

5)
[4]

Incompatibilities
Strong oxidizing agents, strong

acids, acid halides
[3][5]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this compound to prevent exposure.

Based on the hazard classification of the related isomer (potential for skin, eye, and respiratory

irritation), the following equipment is mandatory.[6]
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Body Part Required PPE
Specifications & Best
Practices

Eyes & Face Safety Goggles

Must be worn to protect

against dust particles and

potential splashes. A face

shield should be used if there

is a significant risk of

splashing.

Hands Chemical-Resistant Gloves

Nitrile or butyl rubber gloves

are recommended. Inspect for

tears or holes before each use.

Body Protective Clothing

A standard laboratory coat is

required. An additional

chemical-resistant apron is

recommended for larger

quantities.

Respiratory Fume Hood / Respirator

All handling of the solid should

occur in a certified chemical

fume hood. If weighing or

transferring material outside a

hood where dust may be

generated, a NIOSH-approved

N95 (US) or P1 (EU)

particulate respirator is

required.[4][7]

Operational Plan: Handling and Storage
A systematic approach to handling and storage is critical to maintaining a safe laboratory

environment.

Safe Handling Procedures
Ventilation: Always handle 1-(1-Adamantyl)ethanol inside a certified chemical fume hood to

minimize inhalation exposure.[7]
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Avoid Contact: Take measures to prevent direct contact with skin and eyes.[7][8]

Dust Prevention: Handle the solid material carefully to avoid generating dust.

Hygiene: Wash hands thoroughly with soap and water after handling, before breaks, and at

the end of the workday.[7][8] Do not eat, drink, or smoke in areas where the chemical is

handled.[7]

Contaminated Clothing: Remove and wash any contaminated clothing before reuse.[7][8]

Preparation Chemical Handling Cleanup & Completion
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Figure 1: Standard workflow for handling 1-(1-Adamantyl)ethanol.

Storage Conditions
Container: Keep the container tightly closed and properly labeled.[7][8]

Environment: Store in a dry, cool, and well-ventilated area.[7][8] Recommended storage

temperature is between 10°C and 25°C.[9]

Segregation: Store away from incompatible materials such as strong oxidizing agents.[3][5]

Emergency Protocols
Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.[8]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water. Seek medical attention if

irritation develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[10]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical assistance.[8]

[10]

Accidental Release Measures (Spills)
In the event of a spill, evacuate non-essential personnel from the area. Wearing full PPE,

carefully sweep up the solid material, avoiding dust generation.[8] Place the spilled material

into a suitable, sealed, and labeled container for hazardous waste disposal.[8] Clean the spill

area thoroughly.

Fire-Fighting Measures
This compound is a combustible solid.

Extinguishing Media: Use a dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam

extinguisher.

Firefighter Protection: In the event of a fire, wear a self-contained breathing apparatus

(SCBA) and full protective gear to prevent contact with hazardous thermal decomposition

products like irritating gases and vapors.[8]
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All waste containing 1-(1-Adamantyl)ethanol must be treated as hazardous waste. Do not

dispose of it down the drain or in regular trash.[11][12]

Waste Collection and Disposal
Identification: All materials contaminated with 1-(1-Adamantyl)ethanol, including residual

solid, contaminated labware, and used PPE, must be classified as hazardous waste.

Collection: Collect waste in a designated, compatible, and clearly labeled container.[11][13]

The label should include the words "Hazardous Waste" and the full chemical name.

Storage: Keep the waste container tightly sealed and store it in a designated, secure area,

away from incompatible materials.[13][14]

Disposal: Arrange for waste pickup through your institution's Environmental Health & Safety

(EH&S) department or a licensed hazardous waste disposal contractor.[12][15] Follow all

local, state, and federal regulations.
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Figure 2: Procedural workflow for the disposal of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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